Cas no 1785092-23-0 (2,4,4,4-tetrafluorobutan-1-amine)

• Product Name: 2,4,4,4-tetrafluorobutan-1-amine
• CAS No: 1785092-23-0
• MF: C₄H₇F₄N
• MW: 145.098695039749
• CID: 6121983
• PubChem ID: 84762853
• Update Time: 2025-05-20

2,4,4,4-tetrafluorobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,4,4,4-tetrafluorobutan-1-amine
• 1-Butanamine, 2,4,4,4-tetrafluoro-
• 1785092-23-0
• EN300-1940511

• Inchi： 1S/C4H7F4N/c5-3(2-9)1-4(6,7)8/h3H,1-2,9H2
• InChI Key： UNIPAUHXJAHRFL-UHFFFAOYSA-N
• SMILES： C(N)C(F)CC(F)(F)F

Computed Properties

• Exact Mass: 145.05146188g/mol
• Monoisotopic Mass: 145.05146188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 79.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.204±0.06 g/cm3(Predicted)
• Boiling Point: 88.9±40.0 °C(Predicted)
• pka: 8.23±0.10(Predicted)

Additional information on 2,4,4,4-tetrafluorobutan-1-amine

Introduction to 2,4,4,4-tetrafluorobutan-1-amine (CAS No. 1785092-23-0)

2,4,4,4-tetrafluorobutan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1785092-23-0, is a fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which confer unique physicochemical properties such as increased metabolic stability and lipophilicity. The structural motif of 2,4,4,4-tetrafluorobutan-1-amine features a branched aliphatic chain with four fluorine substituents, making it a promising candidate for various synthetic applications.

The synthesis and characterization of 2,4,4,4-tetrafluorobutan-1-amine have been extensively studied due to its potential utility in drug development. Recent advancements in fluorinated amine chemistry have highlighted the role of such compounds in modulating biological pathways. For instance, fluorinated amines have been shown to enhance the binding affinity of small-molecule inhibitors to their target proteins. This property is particularly valuable in the design of next-generation therapeutics where precise molecular interactions are critical.

One of the most compelling aspects of 2,4,4,4-tetrafluorobutan-1-amine is its versatility in serving as a building block for more complex molecules. Researchers have leveraged its reactive amine group to introduce various functional moieties, enabling the creation of novel pharmacophores. In particular, the incorporation of fluorine atoms into drug candidates has been linked to improved pharmacokinetic profiles, including prolonged half-life and reduced susceptibility to enzymatic degradation. These attributes make 2,4,4,4-tetrafluorobutan-1-amine an attractive intermediate in the synthesis of bioactive compounds.

Recent studies have also explored the potential applications of 2,4,4,4-tetrafluorobutan-1-amine in materials science and polymer chemistry. The presence of fluorine atoms imparts unique properties such as thermal stability and chemical resistance, making this compound a valuable precursor for high-performance materials. For example, fluorinated amine derivatives have been used to modify polymer surfaces to enhance their biocompatibility or barrier properties. Such innovations underscore the broad utility of 2,4,4,4-tetrafluorobutan-1-amine beyond traditional pharmaceutical applications.

The chemical reactivity of 2,4,4,4-tetrafluorobutan-1-amine is another area of active investigation. The compound’s primary amine group can participate in a variety of reactions including nucleophilic substitutions and condensation reactions with carbodiimides or aldehydes. These transformations have been exploited to generate diverse libraries of peptidomimetics and heterocyclic compounds. Furthermore, the electron-withdrawing nature of fluorine atoms can influence the reactivity of adjacent functional groups, providing chemists with fine-tuned control over synthetic pathways.

In the context of drug discovery pipelines, 2, 3, 3, 3.-tetrafluorobutyl-l--arnine has emerged as a key intermediate in the synthesis of kinase inhibitors and other targeted therapies. The ability to introduce fluorinated amine moieties into lead compounds has been associated with enhanced binding affinity and selectivity against therapeutic targets. For instance, recent publications have demonstrated the use of this compound in generating potent inhibitors of tyrosine kinases, which are implicated in various cancers and inflammatory diseases. Such findings highlight its importance as a tool in medicinal chemistry research.

The environmental and safety considerations associated with CAS No. 1785092--23--0 are also worth mentioning. While fluorinated compounds are known for their stability, proper handling protocols must be followed to ensure safe laboratory practices. Researchers working with this compound should adhere to standard guidelines for chemical storage and disposal to minimize environmental impact. Additionally, ongoing research efforts aim to develop greener synthetic routes for fluorinated amines, thereby reducing reliance on hazardous reagents.

Future directions in the study of CAS No. 178509--23--0 may include exploring its role in biologics development. The growing interest in peptide-based therapeutics has spurred innovation in protecting group strategies for amines such as those found in CAS No.,178509--23--0 . Fluorinated protecting groups offer advantages such as enhanced stability under physiological conditions, making them ideal for use in biologic manufacturing processes.

In conclusion, CAS No.,178509--23--0 represents a versatile and valuable compound with applications spanning pharmaceuticals, materials science, and polymer chemistry . Its unique structural features—particularly the presence of multiple fluorine atoms—endow it with properties that make it indispensable for modern synthetic chemistry . As research continues new uses for this compound will undoubtedly emerge, further solidifying its importance as a cornerstone molecule in scientific innovation.